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Abstract
Flupyrimin is a novel insecticide demonstrating potent activity against a range of economically

important agricultural pests, particularly those infesting rice crops. Its unique mode of action as

a nicotinic acetylcholine receptor (nAChR) antagonist, differing from traditional neonicotinoids,

makes it a valuable tool for managing insecticide resistance. This technical guide provides an

in-depth overview of Flupyrimin's insecticidal spectrum, efficacy against key target pests, and

the experimental methodologies used to determine its activity.

Introduction
Flupyrimin, developed by Meiji Seika Pharma and Mitsui Chemicals Agro Inc., is a

pyridylideneamine insecticide.[1] It offers a unique biological profile characterized by high

efficacy against major rice pests, including those that have developed resistance to existing

insecticides.[2] Notably, Flupyrimin exhibits a favorable safety profile towards pollinators, a

critical aspect in modern pest management strategies.[3][4] This document synthesizes

available data on Flupyrimin's insecticidal activity, focusing on its target pest spectrum and

providing insights into the scientific protocols for its evaluation.
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Flupyrimin acts as a competitive modulator of the nicotinic acetylcholine receptor (nAChR).[3]

Unlike many other neonicotinoid insecticides that are nAChR agonists, Flupyrimin functions as

an antagonist.[2][3] This means it binds to the receptor but does not activate it, thereby

blocking the normal transmission of nerve impulses. This distinct binding mechanism is

believed to be the reason for its effectiveness against pest populations that are resistant to

conventional neonicotinoids like imidacloprid.[3][4]

Below is a diagram illustrating the signaling pathway at the insect synapse and the antagonistic

action of Flupyrimin.
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Figure 1: Simplified diagram of Flupyrimin's antagonistic action at the insect nAChR.
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Flupyrimin has demonstrated a broad spectrum of activity against various insect orders, with a

particular emphasis on rice pests.

Primary Target Pests
The primary target pests for Flupyrimin are major insect pests of rice:

Brown Plant Hopper (BPH) (Nilaparvata lugens)[1]

Yellow Stem Borer (YSB) (Scirpophaga incertulas)[1]

White-backed Planthopper (Sogatella furcifera)[4]

Rice Water Weevil (Lissorhoptrus oryzophilus)

Stink Bugs (various species)

Broader Insecticidal Spectrum
Studies have shown Flupyrimin to be effective against a wider range of pests, including

species in the orders Hemiptera, Lepidoptera, Thysanoptera, and Diptera. A study by Onozaki

et al. (2017) evaluated the insecticidal activities of Flupyrimin against a diverse range of target

pests. The results are summarized in the table below.

Data Presentation
The following tables summarize the quantitative data on the efficacy of Flupyrimin against

various insect pests.

Table 1: Insecticidal Activities of Flupyrimin Against Various Insect Species
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Pest
Species

Common
Name

Order
Application
Method

Efficacy
Metric

Value

Nilaparvata

lugens

Brown

Planthopper
Hemiptera Foliar Spray LC90 0.78 ppm

Sogatella

furcifera

White-backed

Planthopper
Hemiptera Foliar Spray LC90 0.20 ppm

Laodelphax

striatellus

Small Brown

Planthopper
Hemiptera Foliar Spray LC90 1.2 ppm

Nephotettix

cincticeps

Green Rice

Leafhopper
Hemiptera Foliar Spray LC90 3.1 ppm

Aphis

gossypii
Cotton Aphid Hemiptera Foliar Spray LC90 >50 ppm

Trialeurodes

vaporariorum

Greenhouse

Whitefly
Hemiptera Soil Drench LC90 0.31 mg/plant

Trigonotylus

caelestialium

Rice Leaf

Bug
Hemiptera Foliar Spray LC90 1.6 ppm

Frankliniella

occidentalis

Western

Flower Thrips
Thysanoptera Foliar Spray LC90 6.2 ppm

Plutella

xylostella

Diamondback

Moth
Lepidoptera Foliar Spray LC90 0.39 ppm

Oulema

oryzae

Rice Leaf

Beetle
Coleoptera Foliar Spray LC90 0.78 ppm

Musca

domestica
House Fly Diptera

Topical

Application
LD90 0.024 µ g/fly

Data sourced from Onozaki et al. (2017). The specific experimental conditions for these values

were detailed in the supplementary materials of the publication, which were not publicly

accessible.

Table 2: Field Efficacy of Flupyrimin Formulations Against Rice Pests
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| Formulation | Target Pest | Efficacy Metric | Observation | | --- | --- | --- | | Flupyrimin 2% GR |

Yellow Stem Borer (YSB) & Brown Plant Hopper (BPH) | Control | Delivers top-of-the-industry

control.[1][5] | | Flupyrimin 10% SC | Brown Plant Hopper (BPH) | Control | Targets BPH at a

later stage of infestation.[1][5] |

Information based on product launch announcements and may not represent peer-reviewed

data.

Experimental Protocols
Detailed experimental protocols for the insecticidal bioassays reported in the primary literature

(Onozaki et al., 2017) were not available in the public domain. However, based on standard

entomological testing procedures for rice pests, a representative methodology is described

below.

Insect Rearing
Planthoppers and Leafhoppers: Rearing is typically conducted on rice seedlings (e.g., TN1

variety) in a controlled environment with regulated temperature, humidity, and photoperiod.

Lepidopteran Pests (e.g., Diamondback Moth): Larvae are reared on artificial diets or host

plant leaves (e.g., cabbage) under controlled laboratory conditions.

Other Pests: Rearing methods are adapted to the specific biology of the insect, such as

using specific host plants or artificial media.

Bioassay Methods
Preparation of Test Solutions: Flupyrimin is dissolved in a suitable solvent (e.g., acetone

with a surfactant) and then diluted with distilled water to create a series of concentrations.

Treatment Application: Rice seedlings or host plant leaves are sprayed with the test solutions

until runoff. Control plants are treated with a solvent-water mixture without the active

ingredient.

Insect Infestation: After the treated foliage has dried, a known number of test insects (e.g.,

10-20 individuals of a specific developmental stage) are released onto the plants.
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Incubation and Observation: The infested plants are maintained in a controlled environment.

Mortality is assessed at specified time intervals (e.g., 24, 48, and 72 hours) after treatment.

Preparation of Test Solutions: Serial dilutions of Flupyrimin in a volatile solvent like acetone

are prepared.

Application: A precise volume (e.g., 0.1-1 µL) of the test solution is applied to the dorsal

thorax of each insect using a micro-applicator. Control insects are treated with the solvent

only.

Observation: Treated insects are held in containers with access to food and water. Mortality

is recorded at regular intervals.

Treatment: A specified volume of the Flupyrimin solution is applied to the soil of potted host

plants.

Uptake Period: The plants are allowed a period for the insecticide to be taken up by the roots

and translocated systemically.

Infestation and Observation: The plants are then infested with the target pests, and mortality

is assessed over time as described for the foliar spray method.

The following diagram illustrates a general workflow for a laboratory-based insecticidal

bioassay.
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Figure 2: General experimental workflow for insecticidal bioassays.
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Conclusion
Flupyrimin is a promising insecticide with a distinct mode of action that provides effective

control against a range of important agricultural pests, particularly in rice cultivation. Its efficacy

against insecticide-resistant strains of planthoppers highlights its potential as a valuable

component of integrated pest management and insecticide resistance management programs.

Further research, especially from field trials under diverse geographical and ecological

conditions, will continue to refine our understanding of its optimal use and placement in pest

control strategies.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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